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Compound Name: Sodium iodide I 123

CAS No.: 41927-88-2

Cat. No.: B1247706

Get Quote

Introduction

Sodium Iodide I-123 (¹²³I-NaI) is a radiopharmaceutical agent utilized in nuclear medicine for

the diagnostic evaluation of thyroid function and morphology.[1][2] Single Photon Emission

Computed Tomography (SPECT), often combined with Computed Tomography (SPECT/CT),

allows for the three-dimensional visualization and quantification of ¹²³I distribution within the

thyroid gland and other tissues.[3] Quantitative analysis of this data is crucial for applications in

research and drug development, enabling objective assessment of thyroid physiology,

dosimetry calculations for radiotherapy, and characterization of drug effects on iodine uptake

pathways.[4][5] This document provides a detailed protocol for the quantitative analysis of ¹²³I

SPECT imaging data.

Mechanism of Action: The Sodium-Iodide Symporter
(NIS) Pathway
The accumulation of iodide in the thyroid is an active process mediated by the sodium-iodide

symporter (NIS), a protein located on the basolateral membrane of thyroid follicular cells.[6]
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This process is primarily regulated by the Thyroid-Stimulating Hormone (TSH).[6] ¹²³I, as a

radioisotope of iodine, follows the same metabolic pathway.[2]

The mechanism involves:

TSH Stimulation: TSH, released from the pituitary gland, binds to its receptor (TSH-R) on the

thyroid cell surface.

NIS Expression & Trafficking: This binding stimulates the expression and translocation of the

NIS protein to the cell membrane. Recent research also identifies proteins like ADP-

ribosylation factor 4 (ARF4) and valosin-containing protein (VCP) as key regulators of NIS

trafficking.[7]

Iodide Uptake: The NIS protein actively co-transports two sodium ions (Na⁺) and one iodide

ion (I⁻) from the bloodstream into the thyroid follicular cell.[6]

Organification: Once inside the cell, iodide is incorporated into thyroglobulin to synthesize

thyroid hormones (T3 and T4).[6][8]

This active transport mechanism allows the thyroid gland to concentrate iodide up to 40 times

the plasma level.[6]
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Caption: Iodide uptake pathway in thyroid follicular cells.
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Experimental Protocols
A standardized methodology is essential for robust and reproducible quantitative results in

multicenter trials and longitudinal studies.[4]

Subject Preparation
Proper subject preparation is critical as numerous factors can interfere with radioiodine uptake.

Dietary Restrictions: Patients should avoid consumption of kelp and seaweed for 2-4 weeks

prior to the scan.[6] A fasting period of 4 hours before and 1-2 hours after capsule

administration is recommended to ensure optimal absorption.[8][9]

Medication and Contrast Media Review: A thorough history of medication and recent imaging

procedures is necessary.

Thyroid hormones (T4, T3) should be discontinued for 4-6 weeks and 2 weeks,

respectively.[10]

Antithyroid medications (e.g., Propylthiouracil) should be stopped for 3-5 days.[10]

Iodinated intravenous contrast agents should be avoided for at least 2-4 weeks.[6][10]

Amiodarone should be discontinued for 3-6 months.[6]

Thyroid Blocking (for non-thyroid imaging): If the target is not the thyroid, thyroid blocking

agents (e.g., potassium iodide) should be administered 1-4 hours prior to injection to

minimize thyroid uptake of free radioiodine.[11]

Radiopharmaceutical Administration
Radiopharmaceutical: Sodium Iodide I-123 (Na¹²³I) capsules or solution.[1]

Dosage: The recommended oral dose for adults varies by application:

Thyroid Uptake Studies: 3.7 MBq (100 µCi).[1]

Thyroid Imaging (Scintigraphy/SPECT): 7.4 - 14.8 MBq (200 - 400 µCi).[1][6][9]
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Administration Route: Oral administration is standard for thyroid studies.[1][6] Intravenous

injection may be used in specific research applications or for other ¹²³I-labeled compounds.

[12]

SPECT/CT Image Acquisition
Timing: Imaging is typically performed 4-6 hours and/or 24 hours after administration to allow

for sufficient thyroid uptake and to minimize background activity.[6]

Instrumentation: A gamma camera equipped for SPECT/CT is used.[4]

Acquisition Parameters: Specific parameters should be optimized for the scanner model, but

typical values are provided below.

Parameter Typical Value / Setting Rationale & Reference

Collimator
Low-Energy High-Resolution

(LEHR) or Pinhole

LEHR is common for SPECT;

Pinhole provides magnification

for small glands.[6][10][11]

Energy Window
159 keV photopeak with a 10-

20% window

Centered on the principal

gamma emission of ¹²³I.[10][11]

Angular Sampling
120-128 views over 360

degrees

Ensures sufficient angular

information for reconstruction.

[11]

Matrix Size 128x128 or 256x256
Selected with zoom to achieve

a pixel size of 3.5-4.5 mm.[11]

Acquisition Time 20-30 seconds per view

To collect sufficient counts

(minimum 500k total) for

optimal image quality.[11]

CT Parameters
Low-dose CT protocol (e.g.,

120 kVp, 30-50 mAs)

Sufficient for attenuation

correction and anatomical

localization.[13]

Image Reconstruction

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://pharmacyce.unm.edu/nuclear_program/neolibrary/libraryfiles/package_inserts/nycomed_i-123_na_i_capsules.pdf
https://www.ncbi.nlm.nih.gov/books/NBK559314/
https://clinicaltrials.eu/drug/sodium-iodide-123-i/
https://www.ncbi.nlm.nih.gov/books/NBK559314/
https://pubmed.ncbi.nlm.nih.gov/31766032/
https://www.ncbi.nlm.nih.gov/books/NBK559314/
https://apps.ausrad.com/protocols/Protocols/Nuclear%20Medicine/Thyroid%20Imaging%20I-123.pdf
https://www.ema.europa.eu/en/documents/product-information/datscan-epar-product-information_en.pdf
https://apps.ausrad.com/protocols/Protocols/Nuclear%20Medicine/Thyroid%20Imaging%20I-123.pdf
https://www.ema.europa.eu/en/documents/product-information/datscan-epar-product-information_en.pdf
https://www.ema.europa.eu/en/documents/product-information/datscan-epar-product-information_en.pdf
https://www.ema.europa.eu/en/documents/product-information/datscan-epar-product-information_en.pdf
https://www.ema.europa.eu/en/documents/product-information/datscan-epar-product-information_en.pdf
https://www.researchgate.net/publication/321142345_A_quantitative_reconstruction_software_suite_for_SPECT_imaging
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1247706?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The goal of reconstruction is to convert the 2D projection images into a 3D quantitative map of

radioactivity concentration (Bq/mL).[3][13]

Algorithm: Iterative reconstruction algorithms such as Ordered Subsets Expectation

Maximization (OSEM) or Maximum Likelihood Expectation Maximization (MLEM) are

preferred over filtered backprojection for quantitative accuracy.[5][14]

Corrections: Accurate quantification requires several corrections:

Attenuation Correction (AC): CT-based attenuation maps are used to correct for photon

absorption within the patient.[13]

Scatter Correction (SC): Dual-energy window or triple-energy window methods are

commonly used to estimate and subtract scattered photons.[13]

Collimator-Detector Response (CDR): Also known as resolution recovery, this correction

accounts for the blurring effect of the collimator and improves spatial resolution and

quantitative accuracy.[15]

Quantitative Analysis
Image Registration: The SPECT and CT images must be accurately aligned.[13]

Region of Interest (ROI) Definition: ROIs are drawn on the CT or SPECT images to define

the boundaries of the thyroid gland, nodules, or other tissues of interest.[16]

Derivation of Quantitative Metrics:

Activity Concentration: The mean voxel value within the ROI is converted to activity

concentration (Bq/mL) using a pre-determined system calibration factor.[4]

Percent Uptake: The total activity in the thyroid is calculated and expressed as a

percentage of the administered dose, corrected for decay.[6]

Standardized Uptake Value (SUV): While more common in PET, SUV can be calculated

for SPECT to provide a normalized measure of uptake.[15]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://joss.theoj.org/papers/10.21105/joss.07399.pdf
https://www.researchgate.net/publication/321142345_A_quantitative_reconstruction_software_suite_for_SPECT_imaging
https://pubmed.ncbi.nlm.nih.gov/2005465/
https://nmmitools.org/2019/01/01/qspect/
https://www.researchgate.net/publication/321142345_A_quantitative_reconstruction_software_suite_for_SPECT_imaging
https://www.researchgate.net/publication/321142345_A_quantitative_reconstruction_software_suite_for_SPECT_imaging
https://www.hermesmedical.com/our-software/spect-reconstruction/
https://www.researchgate.net/publication/321142345_A_quantitative_reconstruction_software_suite_for_SPECT_imaging
https://pubmed.ncbi.nlm.nih.gov/2787034/
https://pubmed.ncbi.nlm.nih.gov/31766032/
https://www.ncbi.nlm.nih.gov/books/NBK559314/
https://www.hermesmedical.com/our-software/spect-reconstruction/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1247706?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Analysis Workflow
The entire process from subject preparation to final data reporting follows a structured workflow

to ensure consistency and accuracy.

Phase 1: Preparation Phase 2: Imaging Phase 3: Processing & Analysis Phase 4: Output
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Instructions
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Caption: Workflow for quantitative I-123 SPECT analysis.

Data Presentation
Quantitative data should be summarized in clear, structured tables to facilitate comparison and

interpretation.

Table 1: Iodine-123 Physical Characteristics

Property Value Reference

Half-life 13.2 hours [1][6]

Decay Mode Electron Capture [1][6]

Principal Photon Energy 159 keV [1][6]

Specific Gamma Ray Constant 1.6 R/hr-mCi at 1 cm [1]

Table 2: Key Quantitative Metrics and Formulas
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Metric Formula Description

Activity Concentration (Bq/mL)
Mean Voxel Count ×

Calibration Factor (CF)

The absolute radioactivity

concentration within a defined

ROI.[4]

Total Activity in ROI (Bq)
Activity Concentration × ROI

Volume (mL)

The total radioactivity

contained within the target

tissue.

Percent Uptake (%)
(Total Activity in ROI /

Administered Activity) × 100

The fraction of the

administered dose

accumulated by the target

tissue, corrected for

radioactive decay to the time

of injection.[6][17]

Standardized Uptake Value

(SUV)

Activity Concentration /

(Administered Activity / Body

Weight)

A normalized measure of

uptake, accounting for dose

and patient weight.[15]

Table 3: Software for SPECT Reconstruction and Analysis
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Software Type Key Features Reference

Hermia Commercial

Vendor-neutral, SUV

SPECT calculations,

advanced corrections.

[15]

QSPECT Open-Source

MLEM and OSEM

algorithms, imports

GATE simulation data.

[14]

SlicerSPECTRecon Open-Source

3D Slicer extension,

GPU-accelerated,

Python-based.

[3]

MATLAB Commercial

Custom software

suites can be

developed for

reconstruction and

analysis.

[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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